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Compound of Interest

Compound Name: Oxanol

Cat. No.: B1615354

This document provides a procedural, step-by-step guide for the safe handling and disposal of
Oxanol (CAS 56573-79-6) in a laboratory setting. Adherence to these guidelines is crucial for
ensuring personal safety and environmental protection.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Oxanol is provided in the table
below for easy reference.

Property Value

Molecular Formula C5H1002

Molecular Weight 102.1317 g/mol
Appearance Colorless, flammable liquid
Odor Sweet, fruity

Boiling Point 170.5 °C at 760 mmHg
Flash Point 71.4°C

Density 1.08 g/cm3

Vapor Pressure 0.471 mmHg at 25°C

Hazard Identification and Safety Precautions
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The following table summarizes the known hazards associated with Oxanol. This information is
derived from available safety data sheets and chemical databases.

Hazard Type Description

Suspected of causing cancer. May cause an

allergic skin reaction. Causes damage to organs
Health Hazards ] )

(Liver, Kidney) through prolonged or repeated

exposure if inhaled.

Harmful to aquatic life with long-lasting effects.
Environmental Harms public health and the environment by

destroying ozone in the upper atmosphere.

Physical Hazards Flammable liquid and vapor.

Precautionary Statements:

e Prevention: Obtain special instructions before use. Do not handle until all safety precautions
have been read and understood. Do not breathe mist or vapors. Wash skin thoroughly after
handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-
ventilated area. Contaminated work clothing must not be allowed out of the workplace. Avoid
release to the environment. Wear protective gloves/protective clothing/eye protection/face
protection.

o Response: If swallowed, immediately call a POISON CENTER or doctor. If on skin, take off
immediately all contaminated clothing and rinse skin with water. If skin irritation or rash
occurs, get medical advice. If inhaled, remove person to fresh air and keep comfortable for
breathing. If exposed or concerned, get medical advice.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

o Disposal: Dispose of contents/container to an approved waste disposal plant. Refer to
manufacturer/supplier for information on recovery/recycling.

Oxanol Disposal Procedures
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The following step-by-step guide outlines the recommended procedure for the disposal of

Oxanol waste. This is based on general principles of chemical waste management and the

specific hazards of this substance.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling Oxanol waste, ensure you are
wearing appropriate PPE, including chemical-resistant gloves, safety goggles or a face
shield, and a lab coat. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

Waste Segregation:

o Collect Oxanol waste in a dedicated, properly labeled, and sealed container. The
container should be made of a material compatible with Oxanol.

o Do not mix Oxanol waste with other chemical waste streams unless explicitly permitted by
your institution's waste management guidelines. Specifically, keep it separate from
halogenated solvents to avoid higher disposal costs.[1]

Container Labeling:

o Clearly label the waste container with "Hazardous Waste," "Oxanol," and the associated
hazard symbols (e.g., flammable, health hazard, environmental hazard).

Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o The storage area should be away from sources of ignition and incompatible materials.
Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the Oxanol
waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/product/b1615354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Provide the waste manifest or any other required documentation to the disposal company.

e Spill Management:
o In case of a spill, evacuate the area if necessary.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)
and place it in a sealed container for disposal.

o For large spills, contact your institution's emergency response team.

o Do not allow the spilled material to enter drains or waterways.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Oxanol.
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Caption: Workflow for the safe disposal of Oxanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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